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Compound of Interest

Compound Name: D-Cyclohexylglycine

Cat. No.: B555063

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of D-
Cyclohexylglycine, a non-proteinogenic amino acid of significant interest in pharmaceutical
research and development. Its unique cyclohexyl side chain imparts distinct structural
characteristics that are leveraged in the synthesis of novel therapeutic agents, particularly
those targeting the central nervous system.[1][2]

Core Physicochemical Data

The fundamental physicochemical properties of D-Cyclohexylglycine are summarized in the
table below, providing a quantitative foundation for its application in experimental and

developmental settings.
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Property Value Source

(2R)-2-amino-2-
IUPAC Name ) ) [3]
cyclohexylacetic acid

H-D-Chg-OH, (R)-a-
Synonyms _ o [1][4]
Aminocyclohexylacetic acid

CAS Number 14328-52-0 [1]1[3][5]

Molecular Formula CsH1sNO:2 [11[31[5]

Molecular Weight 157.21 g/mol [1][3]I5]
White to off-white powder or

Appearance , [11[5]
solid

Melting Point ~256 °C [5]

Boiling Point (Predicted) 292.8 £ 23.0 °C [5]

Density (Predicted) 1.120 + 0.06 g/cm?3 [5]

Water Solubility Soluble [5]

Solubility in other solvents Soluble in DMSO [5]

) 2.44 £ 0.10 (for the carboxylic

pKa (Predicted) [5]
group)
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Experimental Protocols

The determination of the physicochemical properties of amino acids like D-Cyclohexylglycine
involves a range of standard analytical techniques. The following are detailed methodologies
for key experimental procedures.

1. Determination of Melting Point:
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Principle: The melting point is a fundamental thermal property indicating the purity of a
crystalline solid.

Methodology: A small, dry sample of D-Cyclohexylglycine is packed into a capillary tube.
The tube is placed in a calibrated melting point apparatus. The temperature is ramped up
slowly, and the range from the temperature at which the first drop of liquid appears to the
temperature at which the entire sample is liquid is recorded as the melting point range. A
narrow range is indicative of high purity.

. Determination of Solubility:

Principle: Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous
solvent to form a homogeneous solution.

Methodology: A known amount of D-Cyclohexylglycine is added to a specific volume of the
solvent (e.g., water, DMSO) at a controlled temperature. The mixture is agitated until
equilibrium is reached. The concentration of the dissolved solute is then determined
analytically, often by techniques like UV-Vis spectroscopy or by gravimetric analysis after
evaporating the solvent. For qualitative assessment, incremental amounts of the solute are
added to the solvent until no more dissolves.

. Determination of pKa via Titration:

Principle: The pKa values of the ionizable groups (the a-carboxyl and a-amino groups) are
determined by acid-base titration.[6] At the pH where the net charge of the amino acid is
zero, it is known as the isoelectric point (pl).[6][7]

Methodology:
o A solution of D-Cyclohexylglycine of known concentration is prepared in deionized water.
o The initial pH of the solution is measured.

o A standard solution of a strong base (e.g., NaOH) is incrementally added to the amino acid
solution.

o The pH is recorded after each addition of the titrant.
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o Aftitration curve is generated by plotting the pH versus the volume of titrant added.

o The pKa values correspond to the pH at the midpoints of the buffering regions on the
curve. The pKa of the carboxylic acid (pK1) is determined from the first equivalence point,
and the pKa of the amino group (pK2) is determined from the second.

4. Purity Assessment by High-Performance Liquid Chromatography (HPLC):

e Principle: HPLC is a powerful chromatographic technique used to separate, identify, and
quantify each component in a mixture. Purity is often assessed using this method.[4]

o Methodology:
o A sample of D-Cyclohexylglycine is dissolved in a suitable mobile phase solvent.
o The sample is injected into the HPLC system.

o The components of the sample are separated on a stationary phase (column) based on
their differential partitioning between the mobile and stationary phases.

o Adetector (e.g., UV-Vis) measures the absorbance of the eluting components over time.

o The resulting chromatogram shows peaks corresponding to different components. The
area of the peak for D-Cyclohexylglycine relative to the total area of all peaks is used to
calculate its purity.

Visualized Workflow: Synthesis and Purification

The synthesis of D-Cyclohexylglycine is a critical process for its application in research and
manufacturing. A common method involves the hydrogenation of D-phenylglycine.[5][8] The
following diagram illustrates a generalized workflow for this chemical synthesis and subsequent
purification.
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Caption: Generalized workflow for the synthesis and purification of D-Cyclohexylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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